Journal Name:Israel Journal of Chemistry
Journal ISSN:0021-2148
IF:3.357
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1869-5868
Year of Origin:1963
Publisher:Wiley-Blackwell
Number of Articles Per Year:119
Publishing Cycle:Tri-annual
OA or Not:Not
Israel Journal of Chemistry ( IF 3.357 ) Pub Date: 2023-07-10 , DOI:
10.1016/j.dental.2023.07.004
ObjectivesTo investigate the effect of different surface treatments on optical, topographical and mechanical properties of CAD/CAM lithium silicate-based glass ceramics (LSC’s) and their combined effect on the output of a light curing unit (LCU).MethodsFour CAD/CAM LSC’s were investigated: Lithium Disilicate (Emax CAD; EC), Zirconia-reinforced silicates (Vita Suprinity; VS and Celtra Duo;CD) and Lithium Aluminum Disilicate (CEREC Tessera; CT). Ceramic specimens (n = 240) were divided into six subgroups according to their surface treatment: (a) Control, (b) Hydrofluoric acid (HF) 5%, (c) HF 5% + Neutralizing agent (N), (d) HF 9%, (e) HF 9% +N and (f) Self-etching ceramic primer (SEP). Irradiance, power and radiant exposure of a LCU were measured with MARC-LC following ceramic specimen interposition. Direct light transmission (T%) and absorbance (Abs%) of the specimens were measured with UV-Vis spectrophotometry. Roughness (Sa, Sq) and wettability (θ°) were measured with optical profilometry and sessile drop profile analysis, respectively. Biaxial flexural strength (σ) of the ceramic specimens was measured by the ball-on-three-balls method and ceramic specimens were examined microscopically. Statistical analyses was performed by two-way ANOVA followed by post hoc multiple comparisons (α = 0.05).ResultsAcid neutralization decreased T% and increased Abs% in all LSC’s and highest T% was exhibited with VS. Neutralized EC, VS and CD displayed higher Sa in HF9, while neutralized CT displayed higher Sa in HF5. Self-etch primer significantly reduced θ° (p < 0.001). σ was observed in the followed ascending order: HF9 +N < HF9 < HF5 +N < HF5 < SEP < Control for all LSC’s.SignificanceOptical, topographical and mechanical properties of the CAD/CAM ceramic blocks were strongly dependent on the type of surface treatment. Results of neutralization post-etching indicate promising potential for future investigations.
Israel Journal of Chemistry ( IF 3.357 ) Pub Date: 2023-06-02 , DOI:
10.1016/j.dental.2023.05.009
ObjectivesThe antibacterial efficacy of silicone is improved by impregnating it with antimicrobials such as chlorohexidine and zinc oxide. The purpose of this study was to examine mechanical properties and bonding of maxillofacial silicone elastomer mixed with Zinc Oxide nanoparticles (ZnO-NP), and Chlorohexidine Diacetate Salt (CHX) at three different concentrations (1 %, 3 %, and 5 %).MethodsSpecimens of a silicone elastomer (M511) were prepared and divided into 7 groups. Group 1 was control of no additive. Groups 2–4 included silicone elastomer mixed with ZnO-NP (surface area = 67 m2/g) at 3 different concentrations (by weight %); 1 %, 3 % and 5 %. Groups 5–7 included silicone elastomer mixed with CHX at the same concentrations. Tear and tensile strengths, elongation percentage, modulus of elasticity, and shear bond strength to primed acrylic resin surfaces were evaluated. Data was analyzed with 1-way ANOVA, Bonferroni, and Dunnett’s T3 post-hoc tests (P < 0.05).ResultsThere was significant effect of the additives on the tensile strength, elongation percentage, tear strength, and shear bond strength (P < 0.05). Shear bond strengths ranged from 0.55 to 0.96 MPa. Silicone elastomer mixed with CHX (5 %) resulted in the highest shear bond strength (P < 0.05). Non-linear regressions between tensile strength and ZnO and CHX additives were 0.95 and 0.96 respectively.SignificanceAll additives reduced the tensile strength of the silicone. However, CHX at 5 % optimized shear bond strength and thus is proposed in order to fabricate maxillofacial prostheses of sufficient mechanical properties, bonding and antimicrobial activity.
Israel Journal of Chemistry ( IF 3.357 ) Pub Date: 2023-05-22 , DOI:
10.1016/j.dental.2023.05.003
ObjectivesTo analyze the influence of different concentrations of 10-MDP and GPDM used, combined or not, on the bonding to zirconia.MethodsSpecimens of zirconia and a resin-composite (7 mm length, 1 mm width, and 1 mm thick) were obtained. The experimental groups were obtained according to the functional monomer (10-MDP and GPDM) and the concentrations (3 %, 5 %, and 8 %). For the groups with combined 10-MDP and GPDM, the agents were used with a proportion of 50 %/50 % wt until reaching the 3 %, 5 % and 8 % concentrations. All monomers were diluted in ethanol to obtain the primers. Two control groups were established: ethanol (negative control) and a commercial reference Monobond N (positive control). The zirconia surface treatment was performed with the primer application followed by the bonding to a resin-composite sample with a light-curing resin cement. Twenty-four hours after the adhesive procedure, a microtensile test was performed and the failure pattern of each sample was analysed with a stereoscopic magnifying glass. Data were analysed by a two-way ANOVA and Dunnet test.ResultsAll experimental primers presented a higher bond strength than the negative control (ethanol). Excepting the 8 % GPDM primer, all groups presented statistically similar bond strength compared to the positive control, with a predominance of adhesive failure.Significance10-MDP, GPDM, and the combination of both for the concentrations tested promote an effective chemical bonding to zirconia. However, using 10-MDP and GPDM in the same primer has no synergistic effect.
Israel Journal of Chemistry ( IF 3.357 ) Pub Date: 2023-06-30 , DOI:
10.1016/j.dental.2023.06.010
ObjectiveTo evaluate the prediction accuracy of the Kubelka-Munk Reflectance Theory and other more innovative two-flux and four-flux models for predicting the reflectance and transmittance factors of two flowable dental resin composites of various thicknesses within clinically acceptable color difference.MethodsCylindrical samples of Aura Easy Flow resin composite (Ae1, Ae2, Ae3, Ae4 shades) and Estelite Universal Flow SuperLow resin composite (A1, A2, A3, A3.5, A4, A5 shades) were prepared with thicknesses ranging from 0.3 mm to 1.8 mm. Their reflectance and transmittance factors were measured with a spectrophotometer based on an integrating sphere, and were also predicted by 3 different two-flux models and 2 different four-flux models. The accuracy of reflectance and transmittance factor predictions was assessed using the CIEDE2000 color distance metric and 50:50% acceptability and perceptibility threshold criteria.ResultsEymard’s four-flux model is found to be the most accurate for predicting the spectral reflectance and transmittance factors, with 85% (resp. 100%) of all color deviations below the acceptability threshold, and below the perceptibility threshold for 40% (resp. 57%) of the samples with thickness ranging from 0.3 to 1.8 mm in reflectance (resp. transmittance) mode. The Kubelka-Munk Reflectance Theory is found to be the least accurate model for predicting the spectral reflectance and transmittance factors of dental resin of thickness ranging from 0.3 to 1.8 mm.SignificanceEymard’s four-flux model enables to predict the color of slices of dental materials within acceptable color differences. Eymard’s four-flux model’s optical parameters thus describe light-matter interactions in dental materials more accurately than state of the art Kubelka-Munk Reflectance Theory.
Israel Journal of Chemistry ( IF 3.357 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.dental.2023.07.001
ObjectivesTo compare clinical performance of resin composite posterior Class-II restorations placed with etch-and-rinse adhesive or open sandwich technique using glass-ionomer cement.MethodsData on Class II restorations placed by one dentist between 1990 and 2016 were collected from patient files, including caries risk, tooth related variables, applied materials and dates of last check-up visit and restoration placement.Open sandwich restorations were placed before 2001, while after 2001, a total-etch technique using etch-and-rinse 3-step adhesive was used when placing a Class II composite restoration. For statistical analysis, Kaplan-Meier statistics and a multilevel Cox-Regression was conducted (p < 0.05). Annual Failures Rates (AFR) were calculated.Results675 Class II restorations were placed in 91 patients, 491 total-etch restorations (observation time 2–18 y), and 184 open sandwich restorations (observation time 19–29 y) showing AFRs at 15 years as 2.9 % for total-etch and 9.7 % for open sandwich restorations.Secondary caries as failure was equally distributed among the 2 groups and 27 % of the failures in the open sandwich group were due to proximal deterioration of glass-ionomer cement. The Cox-regression showed a significant higher risk for failure for the open sandwich technique compared to total-etch class-II composite restorations (HR = 2.9; p < 0.001).SignificanceApplication of glass-ionomer cement using the open sandwich technique cannot be recommended for class-II restorations as being more complex and showing poorer clinical performance.
Israel Journal of Chemistry ( IF 3.357 ) Pub Date: 2023-04-18 , DOI:
10.1016/j.dental.2023.04.002
ObjectiveTo discuss the state of the art of Finite Element (FE) modeling in implant dentistry, to highlight the principal features and the current limitations, and giving recommendations to pave the way for future studies.MethodsThe articles’ search was performed through PubMed, Web of Science, Scopus, Science Direct, and Google Scholar using specific keywords. The articles were selected based on the inclusion and exclusion criteria, after title, abstract and full-text evaluation. A total of 147 studies were included in this review.ResultsTo date, the FE analysis of the bone-dental implant system has been investigated by analyzing several types of implants; modeling only a portion of bone considered as isotropic material, despite its anisotropic behavior; assuming in most cases complete osseointegration; considering compressive or oblique forces acting on the implant; neglecting muscle forces and the bone remodeling process. Finally, there is no standardized approach for FE modeling in the dentistry field.SignificanceFE modeling is an effective computational tool to investigate the long-term stability of implants. The ultimate aim is to transfer such technology into clinical practice to help dentists in the diagnostic and therapeutic phases. To do this, future research should deeply investigate the loading influence on the bone-implant complex at a microscale level. This is a key factor still not adequately studied. Thus, a multiscale model could be useful, allowing to account for this information through multiple length scales. It could help to obtain information about the relationship among implant design, distribution of bone stress, and bone growth. Finally, the adoption of a standardized approach will be necessary, in order to make FE modeling highly predictive of the implant’s long-term stability.
Israel Journal of Chemistry ( IF 3.357 ) Pub Date: 2023-07-21 , DOI:
10.1016/j.dental.2023.07.002
ObjectivesThis study aimed to evaluate the effect of copper nanoparticles (CuNp) on the clinical performance of a universal adhesive system used as an etch-and-rinse or self-etch strategy.MethodsA total of 216 class V (non-carious lesions) restorations were randomly placed in 36 subjects according to the following groups: ERcu, adhesive in etch-and-rinse with 0.1% CuNp; ERct, adhesive in etch-and-rinse without CuNp; SEcu, adhesive in self-etch with 0.1% CuNp; and Sect, adhesive in self-etch without CuNp. Restorations were evaluated at baseline and at 6, 12, 18, 36, and 48 months, using the FDI and USPHS criteria. Appropriate statistical analyses were performed (α = 0.05).ResultsAfter 48 months, 14 restorations were lost (two for ERcu, five for SEcu, and seven for SEct) and the retention rates (95% confidence interval [CI]) were 74.1% for ERcu (95% CI 61.1–83.8); 81.5% for ERct (95% CI 69.2–89.6); 64.8% (95% CI 51.5–76.2) for SEcu; and 64.8% (95% CI 51.5–76.2) for SEct, with statistical differences between SEct vs. ERct and SEcu vs. ERct (p 0.05). Nineteen restorations (two for ERcu, two for ERct, six for SEcu, and nine for SEct) showed minor marginal staining, and 44 restorations (7 for ERcu, 8 for ERct, 14 for SEcu, and 15 for SEct) presented minimal marginal adaptation defects.SignificanceThis is the first long-term clinical trial to show that the addition of CuNp to a universal adhesive system does not affect clinical performance.
Israel Journal of Chemistry ( IF 3.357 ) Pub Date: 2023-04-22 , DOI:
10.1016/j.dental.2023.03.006
ObjectiveTo evaluate the effect of preheating on the microleakage and surface hardness of resin composites in the treatment of pit-and-fissure caries with various widths, as measured by an intraoral scanner.MethodsA total of 153 L-shaped cavities with different widths (1 mm, 1.6 mm and 2 mm) were prepared on the buccal or palatal/lingual surfaces of human molars. The cavities were measured in three dimensions by a TRIOS scanner and then filled with various resins (room temperature Z350 flowable resin and room temperature and 60 ℃ Z350 universal resin). Microleakage and gap formation at 2 sites were evaluated by stereomicroscopy and scanning electron microscope. Resin samples were prepared, and the top surface Vickers hardness (VHNtop) of all samples was measured at 1 day and 30 days postirradiation.ResultsNo difference were observed in the 3D scans for the cavities sizes among groups with the same width. For the 1 mm-wide cavity, the lowest microleakage was obtained with the flowable group; for the 1.6 mm-wide cavity, the nonpreheating universal group showed the highest microleakage at site 1, and the preheating group exhibited lower microleakage than that of the nonpreheating universal group at site 2; and for the 2 mm-wide cavity, the preheating group presented lower microleakage at site 2. The gap formations were consistent with the microleakage degrees. The preheating group exhibited the highest VHNtop at 1 day and 30 days postirradiation.SignificanceA digital intraoral scanner could be used to scan the cavities in three dimensions. Preheating technology could reduce the microleakage of Z350 universal resin and enhance its surface hardness.
Israel Journal of Chemistry ( IF 3.357 ) Pub Date: 2023-03-28 , DOI:
10.1016/j.dental.2023.02.002
ObjectiveThe study aimed to investigate the effectiveness of a vacuum impregnation process to eliminate the porosity at the ceramic-resin interface to optimize the reinforcement of a glass-ceramic by resin cementation.Methods100 leucite glass-ceramic disks (1.0 ± 0.1 mm thickness) were air-abraded, etched with 9.6 % HF acid, and silanated. Specimens were randomly allocated to 5 groups (n = 20). Group A received no further treatment (uncoated control). Groups B and D were resin-coated under atmospheric pressure, whereas groups C and E were resin-coated using vacuum impregnation. The polymerized resin-coating surfaces of specimens in groups B and C were polished to achieve a resin thickness of 100 ± 10 µm, while in groups D and E no resin-coating modification was performed prior to bi-axial flexure strength (BFS) determination. Optical microscopy was undertaken on the fracture fragments to identify the failure mode and origin. Comparisons of BFS group means were made by a one-way analysis of variance (ANOVA) and post-hoc Tukey test at α = 0.05.ResultsAll resin-coated sample groups (B–E) showed a statistically significant increase in mean BFS compared with the uncoated control (p < 0.01). There was a significant difference in BFS between the ambient and vacuum impregnated unpolished groups (D and E) (p < 0.01), with the greatest strengthening achieved using a vacuum impregnation technique.SignificanceResults highlight the opportunity to further develop processes to apply thin conformal resin coatings, applied as a pre-cementation step to strengthen dental glass-ceramics.
Israel Journal of Chemistry ( IF 3.357 ) Pub Date: 2023-03-07 , DOI:
10.1016/j.dental.2023.03.009
ObjectivesThe purpose of this study was to characterize physicochemical properties and investigate anti-bacterial adhesion effect of dental resins containing fluorinated monomers.MethodFluorinated dimethacrylate FDMA was mixed with commonly used reactive diluent triethylene- glycol dimethacrylate (TEGDMA) and fluorinated diluent 1 H,1 H-heptafluorobutyl methacrylate (FBMA) separately at a mass ratio of 60 wt./40 wt. to prepare fluorinated resin systems. Double bond conversion (DC), flexural strength (FS) and modulus (FM), water sorption (WS) and solubility (SL), contact angle and surface free energy, surface element concentration, and anti-adhesion effect against Streptococcus mutans (S. mutans) were investigated according to standard or referenced methods. 2,2-bis[4-(2-hydroxy-3-methacryloy-loxypropyl)-phenyl]propane (Bis-GMA)/TEGDMA (60/40, wt./wt.) was used as control.ResultsBoth fluorinated resin systems had higher DC than Bis-GMA based resin (p 0.05), while FDMA/FBMA resins system had lower FS and FM (p 0.05).SignificanceResin system prepared exclusively with fluorinated methacrylate monomers reduced the S. mutans adhesion due to their increased hydrophobicity and decreased surface energy., while flexural properties of it should be improved.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学3区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
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1.50 | 45 | Science Citation Index Science Citation Index Expanded | Not |
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